Cas no 19865-76-0 (Alisol B,23-acetate)

• Product Name: Alisol B,23-acetate
• CAS No: 19865-76-0
• Molecular Formula: C₃₂H₅₀O₅
• Molecular Weight: 514.736410617828
• MDL: MFCD00210473
• CID: 822914

Alisol B,23-acetate Properties

Names and Identifiers

• Alisol B,23-acetate
• ALISOL ACETATE B
• (8alpha,9beta,14beta)-23-Acetoxy-11beta-hydroxy-dammar-13(17)-ene-3,24-dione
• 23-O-Acetylalisol B
• 23-ACETATE ALISOL B
• (8α,9β,14β)-23-Acetoxy-11β-hydroxy-dammar-13(17)-ene-3,24-dione
• Alisol B Acetate
• 8α,9β,14β-Dammar-13(17)-ene-3,24-dione, 11β,23-dihydroxy-, 23-acetate, (+)- (8CI)
• ALISOL ACETATE B USP/EP/BP

• MDL： MFCD00210473
• InChIKey： NLOAQXKIIGTTRE-JSWHPQHOSA-N
• Inchi： 1S/C32H50O5/c1-18(16-23(36-19(2)33)27-29(5,6)37-27)20-10-14-31(8)21(20)17-22(34)26-30(7)13-12-25(35)28(3,4)24(30)11-15-32(26,31)9/h18,22-24,26-27,34H,10-17H2,1-9H3/t18-,22+,23+,24+,26+,27-,30+,31+,32+/m1/s1
• SMILES： [C@]12(C)CC[C@@]3([H])C(C)(C)C(=O)CC[C@]3(C)[C@]1([H])[C@@H](O)CC1=C(CC[C@]21C)[C@H](C)C[C@H](OC(=O)C)[C@@]1([H])OC1(C)C

Computed Properties

• Exact Mass: 514.36600

Experimental Properties

• LogP: 6.41090
• PSA: 76.13000
• Solubility: Soluble in chloroform \ dichloromethane \ ethyl acetate \dmso\ acetone, etc
• Color/Form: Cryst.